Cas no 1598023-46-1 (3-{(1-ethyl-1H-pyrazol-5-yl)methylamino}propan-1-ol)

• Product Name: 3-{(1-ethyl-1H-pyrazol-5-yl)methylamino}propan-1-ol
• CAS No: 1598023-46-1
• MF: C₉H₁₇N₃O
• MW: 183.250781774521
• CID: 5171201
• PubChem ID: 75525223
• Update Time: 2025-07-22

3-{(1-ethyl-1H-pyrazol-5-yl)methylamino}propan-1-ol Chemical and Physical Properties

Names and Identifiers

• 1-Propanol, 3-[[(1-ethyl-1H-pyrazol-5-yl)methyl]amino]-
• 3-{(1-ethyl-1H-pyrazol-5-yl)methylamino}propan-1-ol

• Inchi： 1S/C9H17N3O/c1-2-12-9(4-6-11-12)8-10-5-3-7-13/h4,6,10,13H,2-3,5,7-8H2,1H3
• InChI Key： MTFDOYUWZMVCRC-UHFFFAOYSA-N
• SMILES： C(O)CCNCC1N(CC)N=CC=1

Additional information on 3-{(1-ethyl-1H-pyrazol-5-yl)methylamino}propan-1-ol

Introduction to 3-{(1-ethyl-1H-pyrazol-5-yl)methylamino}propan-1-ol (CAS No. 1598023-46-1)

3-{(1-ethyl-1H-pyrazol-5-yl)methylamino}propan-1-ol is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical research due to its unique structural and functional properties. This compound, identified by the chemical abstracts service number CAS No. 1598023-46-1, belongs to a class of molecules that exhibit promising biological activities. The presence of a pyrazole moiety in its structure contributes to its potential as a pharmacophore, making it a valuable candidate for further investigation in drug discovery and development.

The molecular structure of 3-{(1-ethyl-1H-pyrazol-5-yl)methylamino}propan-1-ol consists of a propan-1-ol backbone substituted with an ethyl-pyrazole ring and an amino group. This configuration suggests that the compound may interact with biological targets in multiple ways, potentially leading to a range of therapeutic effects. The pyrazole ring is particularly noteworthy, as it is known for its ability to modulate various biological pathways, including enzyme inhibition and receptor binding.

Recent advancements in computational chemistry have enabled researchers to predict the binding affinities and mechanisms of action of such compounds with high accuracy. Studies have shown that the pyrazole moiety can serve as a scaffold for designing molecules that interact with proteins involved in inflammatory responses, making 3-{(1-ethyl-1H-pyrazol-5-yl)methylamino}propan-1-ol a potential candidate for treating conditions associated with chronic inflammation.

In addition to its structural features, the compound's solubility and stability are critical factors in its potential application as a pharmaceutical agent. Preliminary experiments have indicated that 3-{(1-ethyl-1H-pyrazol-5-yl)methylamino}propan-1-ol exhibits good solubility in both aqueous and organic solvents, which is advantageous for formulating it into various dosage forms. Furthermore, its stability under different storage conditions suggests that it could be a reliable component in long-term pharmaceutical formulations.

The synthesis of 3-{(1-ethyl-1H-pyrazol-5-yl)methylamino}propan-1-ol involves multi-step organic reactions, including condensation, alkylation, and reduction processes. The use of high-purity reagents and controlled reaction conditions is essential to ensure the yield and purity of the final product. Advanced synthetic techniques, such as flow chemistry and catalytic methods, have been explored to optimize the production process and minimize byproduct formation.

One of the most exciting aspects of 3-{(1-ethyl-1H-pyrazol-5-yl)methylamino}propan-1-ol is its potential in drug development. The pyrazole ring has been extensively studied for its role in medicinal chemistry, particularly in the design of antiviral, anticancer, and anti-inflammatory agents. By incorporating this moiety into a molecule like 3-{(1 ethyl - 1 H - pyrazole - 5 - yl) methyl amino } propan - 1 - ol , researchers aim to leverage its known biological activity while exploring new therapeutic possibilities.

Current research is focused on evaluating the pharmacokinetic properties of this compound, including its absorption, distribution, metabolism, excretion (ADME), and toxicological profile. In vitro studies have begun to reveal how 3-{(1 ethyl - 1 H - pyrazole - 5 - yl) methyl amino } propan - 1 - ol interacts with cellular components and enzymes, providing insights into its potential mechanisms of action.

The development of novel pharmaceuticals often requires interdisciplinary collaboration between chemists, biologists, and pharmacologists. The study of compounds like 3-{(1 ethyl - 1 H - pyrazole - 5 - yl) methyl amino } propan - 1 - ol exemplifies this collaborative approach. By combining synthetic chemistry expertise with biological knowledge, researchers can identify promising candidates for further clinical investigation.

As interest in targeted therapies grows, compounds like 3-{(1 ethyl - 1 H - pyrazole - 5 - yl) methyl amino } propan - 1 - ol are being evaluated for their potential use in precision medicine. The ability to modulate specific biological pathways without causing significant side effects is a key goal in modern drug development. The unique properties of this compound make it an intriguing candidate for addressing unmet medical needs.

The future prospects for 3-{(eth yl eth yl azole ) m eth amine } pro pan ol are promising, with ongoing studies aimed at elucidating its full therapeutic potential. As more data becomes available on its biological activity and safety profile, it may find applications in treating a variety of diseases. The continued exploration of such molecules underscores the importance of basic research in advancing pharmaceutical science.